Cas no 1352506-23-0 (6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352506-23-0
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5188813
• Update Time: 2025-10-31

6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

• Inchi： 1S/C12H16N2OS/c1-9-6-10(7-13-12(9)16)11-4-2-3-5-14(11)8-15/h6-8,11H,2-5H2,1H3,(H,13,16)
• InChI Key： GBHDLYKWGLXKER-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1C=C(C)C(=S)NC=1

Additional information on 6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

Recent Advances in the Study of 6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352506-23-0)

The compound 6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352506-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its bipyridinyl core, combined with the mercapto and aldehyde functional groups, allows for diverse chemical modifications, making it a promising candidate for the development of novel inhibitors targeting various enzymes and receptors. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability in medicinal chemistry applications.

One of the most notable findings is the compound's inhibitory activity against specific kinases involved in inflammatory pathways. In vitro studies have shown that derivatives of 6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde exhibit potent and selective inhibition of key kinases, suggesting potential applications in the treatment of autoimmune diseases and chronic inflammation. These results have been corroborated by molecular docking studies, which reveal strong interactions between the compound and the active sites of target enzymes.

Furthermore, recent pharmacokinetic studies have provided insights into the compound's bioavailability and metabolic stability. Preliminary data indicate that the compound exhibits favorable absorption and distribution profiles, with moderate clearance rates. These findings are critical for advancing the compound into preclinical development, as they address key challenges associated with drug-like properties.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology. Researchers have utilized it as a building block for the synthesis of fluorescent probes, enabling the visualization of biological processes in real-time. This application underscores the compound's versatility beyond traditional drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on refining the structural modifications to enhance its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS: 1352506-23-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising biological activity, position it as a valuable candidate for further investigation. Future studies will likely focus on expanding its therapeutic applications and addressing remaining pharmacokinetic and safety concerns.